4-(N,N-diethylsulfamoyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C24H23N3O3S2/c1-3-27(4-2)32(29,30)21-13-11-18(12-14-21)23(28)26-24-25-22(16-31-24)20-10-9-17-7-5-6-8-19(17)15-20/h5-16H,3-4H2,1-2H3,(H,25,26,28)
• InChI Key: QQSBLWSFLLIYJI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol

Description

4-(N,N-diethylsulfamoyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide, also known as DZ-2384, is a novel microtubule-targeting agent that has shown promising results in preclinical studies. This compound belongs to the class of sulfonamide-based compounds, which are known for their diverse biological activities.

Scientific Research Applications

Antimicrobial and Antifungal Properties

A variety of studies have examined the antimicrobial and antifungal properties of compounds similar to 4-(N,N-diethylsulfamoyl)-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide. Patel and Patel (2015) synthesized heterocyclic compounds related to this chemical and evaluated their antibacterial activity against various Gram-positive and Gram-negative bacterial strains, as well as their antifungal activity against different fungal strains (Patel & Patel, 2015). Similarly, Sych et al. (2019) expanded derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems and observed that these compounds exhibited sensitivity to both Gram-positive and Gram-negative bacteria, along with antifungal activity against Candida albicans (Sych et al., 2019).

Anticancer and Anti-Proliferative Activities

Research has also focused on the potential anticancer and anti-proliferative activities of related compounds. Mansour et al. (2020) synthesized thiazole derivatives and evaluated their antimicrobial and antiproliferative activities, noting significant anti-proliferative effects against certain cancer cells (Mansour et al., 2020). Thabet et al. (2011) investigated aminothiazoles and related compounds for their potential anti-inflammatory properties, which could have implications for cancer treatment (Thabet et al., 2011).

Photophysical Properties

Padalkar et al. (2015) explored the photophysical properties of similar fluorescent triazole derivatives, which could be relevant for imaging and diagnostic applications (Padalkar et al., 2015).

PET Imaging Applications

Wang et al. (2008) synthesized carbon-11 labeled naphthalene-sulfonamides, which are structurally related, for PET imaging of human CCR8, a potential application in medical imaging and diagnostics (Wang et al., 2008).